Cas no 1207187-33-4 (8-Chloroquinolin-3-amine hydrochloride)

• Product Name: 8-Chloroquinolin-3-amine hydrochloride
• CAS No: 1207187-33-4
• MF: C₉H₈Cl₂N₂
• MW: 215.079219818115
• CID: 1094199
• PubChem ID: 46188832
• Update Time: 2025-06-10

8-Chloroquinolin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Chloroquinolin-3-amine hydrochloride
• 8-Chloroquinolin-3-aminehydrochloride
• SB70115
• 1207187-33-4

• Inchi： 1S/C9H7ClN2.ClH/c10-8-3-1-2-6-4-7(11)5-12-9(6)8;/h1-5H,11H2;1H
• InChI Key： NTELLXPGNOGGNF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC(=CN=C21)N.Cl

Computed Properties

• Exact Mass: 214.0064537g/mol
• Monoisotopic Mass: 214.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 8-Chloroquinolin-3-amine hydrochloride

Introduction to 8-Chloroquinolin-3-amine hydrochloride (CAS No: 1207187-33-4)

8-Chloroquinolin-3-amine hydrochloride is a significant compound in the realm of pharmaceutical chemistry, renowned for its versatile applications in medicinal research and drug development. With the CAS number 1207187-33-4, this compound has garnered attention due to its structural uniqueness and potential therapeutic benefits. The molecule, characterized by a chloro-substituted quinoline backbone and an amine group at the 3-position, exhibits promising properties that make it a valuable candidate for further exploration in synthetic chemistry and pharmacology.

The quinoline scaffold is a well-documented motif in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a chlorine atom at the 8-position and an amine group at the 3-position further modulates the electronic and steric properties of the molecule, enhancing its interaction with biological targets. This structural configuration has been extensively studied for its potential to inhibit various enzymes and receptors involved in pathogenic processes.

In recent years, 8-Chloroquinolin-3-amine hydrochloride has been the focus of several innovative research studies aimed at uncovering its pharmacological profile. One of the most compelling areas of investigation has been its role in combating resistant bacterial infections. The quinoline derivatives, including this compound, have shown efficacy against Gram-negative bacteria by interfering with bacterial DNA gyrase and topoisomerase IV, which are critical for bacterial replication. This mechanism of action makes it a promising candidate for developing novel antibiotics to address the growing crisis of antibiotic resistance.

Moreover, the amine group in 8-Chloroquinolin-3-amine hydrochloride provides a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced pharmacological properties. Researchers have explored various modifications to optimize solubility, bioavailability, and target specificity. For instance, incorporating additional polar groups or appending heterocyclic moieties can improve metabolic stability and reduce toxicity. These modifications are crucial for translating preclinical findings into viable therapeutic agents.

The hydrochloride salt form of 8-Chloroquinolin-3-amine hydrochloride enhances its solubility in aqueous solutions, making it more suitable for formulation into injectable or oral medications. This property is particularly advantageous in drug development, as it facilitates controlled release and targeted delivery to affected tissues. The compound's stability under various pH conditions also contributes to its suitability for long-term storage and transportation without significant degradation.

Recent advancements in computational chemistry have further accelerated the discovery process for 8-Chloroquinolin-3-amine hydrochloride derivatives. Molecular docking studies have identified potential binding interactions with proteins such as kinases and transcription factors, suggesting its utility in oncology research. By leveraging high-throughput screening techniques and machine learning algorithms, researchers can rapidly sift through vast libraries of derivatives to identify compounds with optimal binding affinities and minimal side effects.

The synthesis of 8-Chloroquinolin-3-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include chlorination of quinoline precursors followed by selective amination at the 3-position. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and energy consumption. These improvements align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In clinical trials, 8-Chloroquinolin-3-amine hydrochloride has demonstrated encouraging results in preclinical models of inflammation and autoimmunity. Its ability to modulate immune responses by inhibiting pro-inflammatory cytokines has sparked interest in its potential application for autoimmune diseases such as rheumatoid arthritis and psoriasis. Further clinical studies are warranted to validate these findings and establish safe dosing regimens for human patients.

The future prospects of 8-Chloroquinolin-3-amine hydrochloride are vast, with ongoing research exploring its role in neurodegenerative diseases like Alzheimer's and Parkinson's. Preliminary studies suggest that quinoline derivatives may protect against oxidative stress by scavenging free radicals and inhibiting enzyme activity associated with neuroinflammation. These findings open new avenues for therapeutic intervention in neurodegenerative disorders.

Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical applications. Partnerships can facilitate rapid translation of research findings into market-ready drugs while ensuring compliance with regulatory standards. The development pipeline for 8-Chloroquinolin-3-amine hydrochloride derivatives is promising, with several companies investing in preclinical studies to advance promising candidates into human trials.

In conclusion,8-Chloroquinolin-3-amine hydrochloride (CAS No: 1207187-33-4) represents a compelling example of how structural innovation can yield compounds with significant therapeutic potential. Its unique chemical properties make it a valuable tool for researchers exploring treatments for bacterial infections, inflammation, neurodegenerative diseases, and beyond. As our understanding of biological pathways continues to evolve, so too will the applications of this versatile compound.